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Compound of Interest

3-(N-Acetyl-N-
Compound Name:
ethylamino)pyrrolidine

Cat. No.: B057440

Essential Safety and Handling Guide for 3-(N-
Acetyl-N-ethylamino)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-(N-
Acetyl-N-ethylamino)pyrrolidine (CAS No. 115445-29-9). The following procedures for
operations and disposal are designed to ensure the safety of laboratory personnel and to
minimize environmental impact.

Chemical and Physical Properties

Quantitative data for 3-(N-Acetyl-N-ethylamino)pyrrolidine is not readily available. The
following table includes data for the parent compound, pyrrolidine, to provide an estimate of its
physical properties.
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Property Value (for Pyrrolidine)
Molecular Formula C8H16N20

Molecular Weight 156.23 g/mol

Boiling Point 87 -88°C

Flash Point 3 °C (closed cup)
Density 0.852 g/mL at 25 °C
Water Solubility Completely miscible

Hazard Identification and Personal Protective
Equipment (PPE)

The Safety Data Sheet (SDS) from TCI AMERICA indicates that 3-(N-Acetyl-N-
ethylamino)pyrrolidine causes skin irritation and serious eye irritation.[1] The parent
compound, pyrrolidine, is a flammable liquid and vapor that can cause severe skin burns and
eye damage, and is harmful if swallowed or inhaled.[2][3] Therefore, a comprehensive

approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

) Tightly fitting safety goggles or a face shield
Eye Protection o ]
(minimum 8-inch).

Chemical-resistant gloves (e.g., Butyl rubber,
Hand Protection Nitrile rubber). Gloves must be inspected prior

to use and disposed of after contamination.

A complete suit protecting against chemicals, or
) ] a lab coat with a chemical-resistant apron.
Skin and Body Protection o )
Flame-retardant and antistatic protective

clothing is recommended.

A NIOSH/MSHA or European Standard EN 149
approved respirator with an appropriate

Respiratory Protection cartridge for organic vapors is required if there is
a risk of inhalation or if working outside a fume
hood.

Experimental Protocol: Safe Handling Workflow

This step-by-step guide details the safe handling of 3-(N-Acetyl-N-ethylamino)pyrrolidine
from receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dark, and well-ventilated place, away from heat, sparks, and open flames.[1]
o Keep the container tightly closed to prevent the release of vapors.

2. Preparation and Handling:

¢ All handling of the chemical should be conducted in a properly functioning chemical fume
hood.

e Ensure that an eyewash station and safety shower are readily accessible.
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e Ground all equipment to prevent static discharge, as the parent compound is highly
flammable.[4]

e Use non-sparking tools when handling the container.

e Avoid contact with skin, eyes, and clothing.[1]

e Wash hands and face thoroughly after handling.[1]

3. In Case of a Spill:

o Evacuate the area and remove all ignition sources.

o Ventilate the area of the spill.

e Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.
o Collect the absorbed material into a suitable, closed container for disposal.
4. First Aid Measures:

¢ If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice or attention.[1]

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice or
attention. Take off contaminated clothing and wash it before reuse.[1]

« If inhaled: Move the person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

o If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.

Disposal Plan

All waste containing 3-(N-Acetyl-N-ethylamino)pyrrolidine must be treated as hazardous
waste.
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1. Waste Collection:

¢ Collect all waste, including unused chemical and contaminated materials (e.g., gloves,
absorbent paper, containers), in a dedicated, clearly labeled, and sealed hazardous waste
container.

e Do not mix amine waste with other chemical waste streams to prevent hazardous reactions.
2. Disposal Procedure:
» Dispose of the hazardous waste through a licensed professional waste disposal service.

o Follow all federal, state, and local environmental regulations for the disposal of hazardous
chemical waste.[5][6]

o Contaminated packaging should be disposed of in the same manner as the unused product.

Safe Handling Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.epa.gov/regulatory-information-topic/regulatory-and-guidance-information-topic-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

4 Preparation & Handling )

Receive & Inspect
Chemical

'Safe Storage

A

Store in Cool,
Dark, Ventilated Area

Prepare for Use

A

Don Appropriate
PPE

A

Work in a
Fume Hood

G /

4 Experiment;l Procedure )

Handle Chemical
(Use & Dispense) . -\

) o !
Post-Experiment If Spill Ogcurs If Exposure Oc}:urs
]

Emergency Response

A

Decontaminate
Work Area & Equipment

G /

Spill Response First Aid

Waste Mwagement )

Collect Waste in
Labeled Container

Final Disposal

A

Dispose via Licensed
Professional Service

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b057440?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 3-(N-Acetyl-
N-ethylamino)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057440#personal-protective-equipment-for-handling-
3-n-acetyl-n-ethylamino-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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